Ethyl 2-({[4-(2,5-dimethylphenyl)piperazin-1-yl]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 2-[[4-(2,5-dimethylphenyl)piperazine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C22H27N3O2S/c1-4-27-21(26)18-7-5-6-8-19(18)23-22(28)25-13-11-24(12-14-25)20-15-16(2)9-10-17(20)3/h5-10,15H,4,11-14H2,1-3H3,(H,23,28)
• InChI Key: VYZPQENIJZOTJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=S)N2CCN(CC2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a piperazine ring. Piperazine is a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The presence of the piperazine ring suggests that this compound might have biological activity, as piperazine derivatives are often found in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine ring, along with the various substituents attached to it. The exact structure would depend on the positions of these substituents on the ring.

Chemical Reactions Analysis

Piperazine derivatives can participate in a variety of chemical reactions, depending on the substituents present on the ring. They can act as bases, forming salts with acids, and can also undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present on the piperazine ring. In general, piperazine derivatives are often solids or liquids at room temperature, and many are soluble in water.

Safety And Hazards

Piperazine derivatives can have a variety of safety and hazard profiles, depending on their specific structures. Some are relatively safe, while others can be toxic or even carcinogenic. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would likely involve further exploration of its biological activity. This could include studies to determine its mechanism of action, as well as investigations into potential therapeutic applications.